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Compound of Interest

Compound Name: Ethyl 4-hydroxybutanoate

Cat. No.: B1330753 Get Quote

Technical Guide: Ethyl 4-hydroxybutanoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Ethyl 4-hydroxybutanoate, a versatile

organic compound with applications in the pharmaceutical, food, and flavor industries. It serves

as an intermediate in the synthesis of various natural products and active pharmaceutical

ingredients. This document outlines its key physicochemical properties, detailed experimental

protocols for its synthesis and analysis, and a logical workflow for its production and

characterization.

Physicochemical Properties of Ethyl 4-
hydroxybutanoate
The quantitative data for Ethyl 4-hydroxybutanoate are summarized in the table below,

providing a quick reference for its key physical and chemical properties.
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Property Value

CAS Number 999-10-0

Molecular Formula C₆H₁₂O₃

Molecular Weight 132.16 g/mol [1][2][3][4]

Boiling Point 205 °C[3]

Density 1.027 g/cm³

Flash Point 81 °C[3]

Appearance Colorless liquid[2]

Solubility Soluble in water, ethanol, and ether[2]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of Ethyl 4-hydroxybutanoate are

provided below. These protocols are intended to serve as a starting point for laboratory work

and can be further optimized based on specific research needs.

Synthesis of Ethyl 4-hydroxybutanoate from Gamma-
Butyrolactone
This protocol describes the synthesis of Ethyl 4-hydroxybutanoate via the acid-catalyzed

esterification of gamma-butyrolactone with ethanol.

Materials:

Gamma-butyrolactone (GBL)

Anhydrous ethanol

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (saturated)

Anhydrous magnesium sulfate
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Round-bottom flask

Reflux condenser

Separatory funnel

Distillation apparatus

Procedure:

In a round-bottom flask, combine 1 mole of gamma-butyrolactone with 3 moles of anhydrous

ethanol.

Slowly add a catalytic amount of concentrated sulfuric acid (approximately 0.05 moles) to the

mixture while stirring.

Attach a reflux condenser to the flask and heat the mixture to reflux for 4-6 hours.

After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

Wash the mixture with a saturated sodium bicarbonate solution to neutralize the acidic

catalyst.

Separate the organic layer and wash it with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the mixture to remove the drying agent.

Purify the crude product by fractional distillation under reduced pressure to obtain pure Ethyl
4-hydroxybutanoate.

Analysis of Ethyl 4-hydroxybutanoate by Gas
Chromatography-Mass Spectrometry (GC-MS)
This protocol outlines a general method for the analysis of Ethyl 4-hydroxybutanoate using

GC-MS to confirm its identity and purity.
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Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Capillary column (e.g., (5%-phenyl)-methylpolysiloxane)

Procedure:

Sample Preparation: Prepare a dilute solution of the synthesized Ethyl 4-hydroxybutanoate
in a suitable solvent such as ethyl acetate.

GC-MS Parameters:

Injector Temperature: 260 °C

Oven Temperature Program:

Initial temperature: 80 °C, hold for 2 minutes

Ramp to 140 °C at 10 °C/min

Ramp to 240 °C at 4 °C/min

Ramp to 280 °C at 10 °C/min, hold for 3 minutes

Carrier Gas: Helium at a constant flow rate of 1 mL/min

Ion Source Temperature: 200 °C

Electron Energy: 70 eV

Mass Range: m/z 30-550

Injection: Inject a 1-2 µL aliquot of the prepared sample into the GC-MS system.

Data Analysis: Analyze the resulting chromatogram and mass spectrum to confirm the

retention time and fragmentation pattern of Ethyl 4-hydroxybutanoate against a known

standard.
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Workflow for Synthesis and Analysis
The following diagram illustrates the logical workflow for the synthesis, purification, and

analysis of Ethyl 4-hydroxybutanoate.

Start: Reactants
(Gamma-Butyrolactone, Ethanol)

Acid-Catalyzed
Esterification

Neutralization
(Sodium Bicarbonate) Extraction & Drying Purification

(Fractional Distillation) Analysis (GC-MS) End: Pure Ethyl
4-hydroxybutanoate

Click to download full resolution via product page

Caption: Workflow for the synthesis and analysis of Ethyl 4-hydroxybutanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1330753?utm_src=pdf-body
https://www.benchchem.com/product/b1330753?utm_src=pdf-body-img
https://www.benchchem.com/product/b1330753?utm_src=pdf-body
https://www.benchchem.com/product/b1330753?utm_src=pdf-custom-synthesis
https://www.bocsci.com/product/ethyl-4-hydroxybutanoate-cas-999-10-0-101464.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-hydroxybutanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-hydroxybutanoate
https://www.chemicalbook.com/synthesis/ethyl-4-hydroxybutanoate.htm
https://patents.google.com/patent/WO2014075447A1/en
https://patents.google.com/patent/WO2014075447A1/en
https://www.benchchem.com/product/b1330753#ethyl-4-hydroxybutanoate-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1330753#ethyl-4-hydroxybutanoate-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1330753#ethyl-4-hydroxybutanoate-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1330753#ethyl-4-hydroxybutanoate-cas-number-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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